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Compound of Interest

Compound Name: Propylene glycol dibenzoate

Cat. No.: B099542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Propylene glycol dibenzoate (CAS No. 19224-26-1) is a diester of propylene glycol and

benzoic acid. It is a high-solvating, polar plasticizer with a wide range of applications in various

industries, including plastics, adhesives, and coatings. Its low volatility, good compatibility with

various polymers, and favorable safety profile make it a subject of interest in material science

and potentially in pharmaceutical formulations as an excipient. This guide provides an in-depth

overview of its chemical and physical properties, experimental protocols for their determination,

and a visualization of its synthetic pathway and mechanism of action as a plasticizer.

Chemical and Physical Properties
The chemical and physical properties of propylene glycol dibenzoate are summarized in the

tables below. This data has been compiled from various chemical databases and technical data

sheets.

Table 1: General Chemical Properties
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Property Value Source(s)

Chemical Name Propylene glycol dibenzoate [1]

Synonyms
1,2-Propanediol dibenzoate,

Propane-1,2-diyl dibenzoate
[1]

CAS Number 19224-26-1 [1]

Molecular Formula C₁₇H₁₆O₄ [1]

Molecular Weight 284.31 g/mol [1]

Physical Description

Colorless to pale yellow,

viscous liquid with a mild

aromatic odor.

[1]

Table 2: Quantitative Physical and Chemical Data
Property Value Conditions Source(s)

Melting Point -3 °C [1][2]

Boiling Point 232 °C at 12 mm Hg [1][2]

Density 1.157 - 1.163 g/mL at 25 °C [1]

Refractive Index 1.542 - 1.547 at 20 °C [1]

Solubility in Water Insoluble [1]

Solubility in Organic

Solvents

Soluble in various

organic solvents and

oils.

[1]

Flash Point >110 °C

Experimental Protocols
Detailed experimental protocols for determining the key physical properties of propylene
glycol dibenzoate are outlined below. These are based on standard methodologies applicable

to liquid esters and plasticizers.
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Determination of Boiling Point
The boiling point of a high-boiling liquid like propylene glycol dibenzoate can be determined

using several methods as outlined by the OECD Guideline for Testing of Chemicals, Section 1.

A common laboratory method is the Siwoloboff method, which is suitable for small sample

volumes.

Principle: A sample is heated in a small tube, and the temperature at which a continuous

stream of bubbles emerges from an inverted capillary tube and then ceases upon slight cooling

is recorded as the boiling point at the ambient pressure.

Procedure:

A small amount of propylene glycol dibenzoate (a few milliliters) is placed in a sample

tube.

A capillary tube, sealed at one end, is inverted and placed into the sample.

The sample tube is attached to a thermometer and heated in a controlled manner using a

heating block or an oil bath.

As the temperature rises, air trapped in the capillary tube will escape.

The temperature is carefully increased until a continuous stream of bubbles is observed

emerging from the tip of the capillary tube.

The heating is then discontinued, and the sample is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

enter the capillary tube.

The ambient atmospheric pressure should be recorded, as the boiling point is pressure-

dependent.

Determination of Refractive Index
The refractive index of liquid plasticizers such as propylene glycol dibenzoate can be

accurately measured using a standard refractometer, following a procedure like ASTM D1218.
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[3][4][5][6][7]

Principle: The refractive index is the ratio of the speed of light in a vacuum to its speed in the

substance. An Abbe refractometer is commonly used, which measures the critical angle of

refraction of a thin film of the liquid between two prisms.

Procedure:

Calibrate the refractometer using a standard liquid with a known refractive index.

Ensure the prism surfaces are clean and dry.

Apply a few drops of propylene glycol dibenzoate to the surface of the measuring prism.

Close the prisms and allow the sample to reach the desired temperature (typically 20°C or

25°C), which is often controlled by a circulating water bath.

Adjust the light source and the eyepiece to bring the dividing line between the light and dark

fields into sharp focus.

Align the dividing line with the crosshairs in the eyepiece.

Read the refractive index value from the instrument's scale or digital display.

Determination of Water Solubility
The water solubility of propylene glycol dibenzoate, which is expected to be low, can be

determined using the flask method as described in OECD Guideline 105.[1][2][8][9]

Principle: A certain amount of the substance is stirred in water at a constant temperature until

saturation is reached. The concentration of the substance in the aqueous solution is then

determined by a suitable analytical method.

Procedure:

An excess amount of propylene glycol dibenzoate is added to a known volume of

deionized water in a flask.
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The flask is sealed and agitated at a constant temperature (e.g., 20°C) for a sufficient period

to reach equilibrium (e.g., 24-48 hours).

After equilibration, the mixture is allowed to stand to separate the undissolved ester.

The aqueous phase is then carefully separated, for example, by centrifugation and filtration

through a membrane filter that does not absorb the substance.

The concentration of propylene glycol dibenzoate in the clear aqueous solution is

determined using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography (GC).

The solubility is reported in units of mass per volume (e.g., mg/L).

Mandatory Visualizations
Synthesis of Propylene Glycol Dibenzoate
The industrial synthesis of propylene glycol dibenzoate is typically achieved through the

esterification of propylene glycol with benzoic acid. The following diagram illustrates a general

workflow for this process.
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Click to download full resolution via product page

Caption: Workflow for the synthesis of propylene glycol dibenzoate.

Mechanism of Action as a Plasticizer in PVC
Propylene glycol dibenzoate functions as a plasticizer by embedding itself between the

polymer chains of a material like polyvinyl chloride (PVC), thereby increasing its flexibility.
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Caption: Mechanism of propylene glycol dibenzoate as a plasticizer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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